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Compound of Interest

Compound Name: Methyl 6-methoxypicolinate

Cat. No.: B1340530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the chemical synthesis of

Methyl 6-methoxypicolinate, a valuable building block in the development of novel

pharmaceutical agents. The synthesis is presented in a two-step sequence, commencing with

the esterification of 6-chloropicolinic acid to yield the intermediate, Methyl 6-chloropicolinate,

followed by a nucleophilic aromatic substitution to introduce the methoxy group.

Chemical Reaction Scheme
The overall synthesis pathway is illustrated below:

Step 1: Esterification``` Cl-C₅H₃N-COOH + CH₃OH --(H₂SO₄, Reflux)--> Cl-C₅H₃N-COOCH₃ +

H₂O (6-chloropicolinic acid) (Methanol) (Methyl 6-chloropicolinate)

Cl-C₅H₃N-COOCH₃ + NaOCH₃ --(Methanol, Reflux)--> CH₃O-C₅H₃N-COOCH₃ + NaCl (Methyl

6-chloropicolinate) (Sodium methoxide) (Methyl 6-methoxypicolinate)

Caption: Workflow for the two-step synthesis of Methyl 6-methoxypicolinate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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